![molecular formula C22H19NO3 B5741370 4-[(2-biphenylylamino)carbonyl]phenyl propionate](/img/structure/B5741370.png)
4-[(2-biphenylylamino)carbonyl]phenyl propionate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-biphenylylamino)carbonyl]phenyl propionate, also known as BPAP, is a chemical compound that has been studied for its potential use as a treatment for various neurological disorders. BPAP has been found to have unique properties that make it a promising candidate for further research.
Mechanism of Action
4-[(2-biphenylylamino)carbonyl]phenyl propionate is believed to work by increasing the levels of dopamine and other neurotransmitters in the brain. It has been found to bind to and activate dopamine receptors, leading to increased dopamine release. This mechanism of action is similar to that of other drugs used to treat Parkinson's disease.
Biochemical and Physiological Effects:
4-[(2-biphenylylamino)carbonyl]phenyl propionate has been found to have a number of biochemical and physiological effects in animal models. It has been found to increase the levels of dopamine and other neurotransmitters in the brain, as well as to improve cognitive function and motor function.
Advantages and Limitations for Lab Experiments
One advantage of 4-[(2-biphenylylamino)carbonyl]phenyl propionate as a research tool is that it has been found to have neuroprotective effects and to improve cognitive function in animal models. This makes it a promising candidate for further research into the treatment of neurological disorders. However, one limitation is that the synthesis of 4-[(2-biphenylylamino)carbonyl]phenyl propionate can be complex and time-consuming, which may make it difficult to produce in large quantities for use in experiments.
Future Directions
There are a number of potential future directions for research on 4-[(2-biphenylylamino)carbonyl]phenyl propionate. One area of interest is the potential use of 4-[(2-biphenylylamino)carbonyl]phenyl propionate in the treatment of Parkinson's disease. Another area of interest is the potential use of 4-[(2-biphenylylamino)carbonyl]phenyl propionate in the treatment of depression and other mood disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-[(2-biphenylylamino)carbonyl]phenyl propionate and to identify any potential side effects or limitations of its use.
Synthesis Methods
4-[(2-biphenylylamino)carbonyl]phenyl propionate can be synthesized through a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 4-aminobenzophenone with 2-bromobiphenyl, followed by the reaction of the resulting product with propionic anhydride.
Scientific Research Applications
4-[(2-biphenylylamino)carbonyl]phenyl propionate has been studied for its potential use in treating a variety of neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. It has been found to have neuroprotective effects and to improve cognitive function in animal models.
properties
IUPAC Name |
[4-[(2-phenylphenyl)carbamoyl]phenyl] propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO3/c1-2-21(24)26-18-14-12-17(13-15-18)22(25)23-20-11-7-6-10-19(20)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCORAUQKNCBJBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Biphenyl-2-ylcarbamoyl)phenyl propanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.